Cas no 78473-11-7 (3,5-Pyridinedicarbonitrile,2-amino-6-methyl-)

• Product Name: 3,5-Pyridinedicarbonitrile,2-amino-6-methyl-
• CAS No: 78473-11-7
• MF: C₈H₆N₄
• MW: 158.160040378571
• MDL: MFCD01312019
• CID: 579996
• PubChem ID: 2786726
• Update Time: 2025-05-26

3,5-Pyridinedicarbonitrile,2-amino-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile,2-amino-6-methyl-
• 2-AMINO-6-METHYLPYRIDINE-3,5-DICARBONITRILE
• CS-0326396
• MFCD01312019
• FS-1446
• 2-amino-6-methyl-pyridine-3,5-dicarbonitrile
• SB53928
• WDPUOYPYEKYTMM-UHFFFAOYSA-N
• SCHEMBL810713
• 78473-11-7
• AKOS006278667

• MDL： MFCD01312019
• Inchi： 1S/C8H6N4/c1-5-6(3-9)2-7(4-10)8(11)12-5/h2H,1H3,(H2,11,12)
• InChI Key： WDPUOYPYEKYTMM-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=C(C#N)C=1C)N

Computed Properties

• Exact Mass: 158.05900
• Monoisotopic Mass: 158.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2
• XLogP3: 0.9

Experimental Properties

• Boiling Point: 342°Cat760mmHg
• Flash Point: 160.6°C
• PSA: 86.49000
• LogP: 1.29676

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3,5-Pyridinedicarbonitrile,2-amino-6-methyl-

Introduction to 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- (CAS No. 78473-11-7) and Its Recent Applications in Chemical Biology

The compound 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- (CAS No. 78473-11-7) is a heterocyclic organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine derivative family, which is well-known for its broad spectrum of biological activities and industrial applications. The presence of multiple functional groups, including nitrile and amino substituents, makes it a versatile scaffold for the development of novel pharmaceuticals and agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3,5-Pyridinedicarbonitrile,2-amino-6-methyl-, facilitating its exploration in various biological assays. The compound's dual functionality as both a nitrile and an amino group allows for diverse chemical modifications, making it an attractive building block for drug discovery. In particular, the pyridine core has been extensively studied for its role in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention.

One of the most compelling aspects of 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The nitrile group in this compound can interact with the ATP-binding site of kinases, thereby inhibiting their activity. This mechanism has been explored in several preclinical studies where 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- derivatives have shown promising results in reducing tumor growth and metastasis.

Furthermore, the compound has been investigated for its antimicrobial properties. The combination of the nitrile and amino groups creates a favorable environment for disrupting bacterial cell walls and membranes. This has led to interest in using derivatives of 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- as novel antibiotics to combat drug-resistant strains of bacteria. Preliminary studies have demonstrated that certain modifications can enhance the efficacy of these derivatives while minimizing toxicity to host cells.

The agrochemical industry has also recognized the potential of 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- as a precursor for developing new pesticides. Pyridine derivatives are known to exhibit herbicidal and fungicidal properties, and the structural flexibility of this compound allows for tailored formulations that target specific pests without harming beneficial crops. Recent research has focused on optimizing synthetic routes to produce environmentally friendly versions of these compounds, aligning with global efforts to sustainable agriculture.

Another area where 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- has shown promise is in materials science. The compound's ability to form coordination complexes with metals makes it useful in catalysis and as a ligand in metal-based drugs. For instance, palladium complexes derived from this compound have been explored as catalysts in cross-coupling reactions, which are essential for constructing complex organic molecules. Additionally, metal-pyridine complexes have been investigated for their anticancer properties, leveraging their ability to interfere with DNA replication and transcription.

The synthesis of 3,5-Pyridinedicarbonitrile,2-amino-6-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the accessibility of this compound, allowing researchers to explore its derivatives more extensively. Techniques such as microwave-assisted synthesis and flow chemistry have reduced reaction times and improved efficiency, making it feasible to produce large quantities for industrial applications.

In conclusion,3,5-Pyridinedicarbonitrile,2,amino,6,methyl--(CAS No. 78473--11--7) is a multifunctional compound with broad applications in pharmaceuticals,agrochemicals,and materials science. Its unique structural features enable diverse chemical modifications,making it a valuable scaffold for drug discovery and industrial processes. As research continues,this compound is expected to play an increasingly important role in addressing global challenges related to health care,agriculture,and sustainable development.